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Abstract

Oryctalure, chemically known as ethyl 4-methyloctanoate, is a synthetic aggregation
pheromone that mimics the natural lure of the male coconut rhinoceros beetle (Oryctes
rhinoceros), a significant pest of palm trees. Its primary application is in pest management
strategies, specifically for monitoring and mass trapping of this beetle. This technical guide
provides a comprehensive overview of the available data on the environmental fate and
toxicological profile of Oryctalure. Due to a scarcity of direct experimental studies on
Oryctalure, this guide combines available data with predictions from well-established
gquantitative structure-activity relationship (QSAR) models, such as the US EPA's EPI Suite™,
to provide a thorough assessment. All quantitative data are summarized in structured tables,
and detailed descriptions of standard experimental protocols are provided. Visualizations of key
processes are rendered using the DOT language for Graphviz.

Chemical and Physical Properties

Oryctalure is an ester of a branched-chain fatty acid. Its chemical and physical properties are
crucial in determining its environmental distribution and behavior.
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Property Value Source

[cite: AERU, University of

IUPAC Name ethyl 4-methyloctanoate ]
Hertfordshire]
[cite: AERU, University of
CAS Number 56196-53-3 )
Hertfordshire]
[cite: AERU, University of
Molecular Formula C11H2202 )
Hertfordshire]
] [cite: AERU, University of
Molecular Weight 186.29 g/mol _
Hertfordshire]
o [cite: AERU, University of
Appearance Colorless liquid

Hertfordshire]

213-215 °C at 760 mmHg

Boiling Point .
(Predicted)

0.158 mmHg at 25 °C

Vapor Pressure ,
(Predicted)

12.56 mg/L at 25 °C

Water Solubility (Predicted)
redicte

Log Kow (Octanol-Water )
N o 4.20 (Predicted)
Partition Coefficient)

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in various
environmental compartments. For Oryctalure, a comprehensive experimental dataset is not
publicly available. Therefore, the following information is largely based on predictions from the
EPI Suite™ model, which is a widely accepted tool for estimating the environmental fate of
organic chemicals.

Degradation

Biodegradation: As an ester, Oryctalure is expected to undergo hydrolysis as the primary
degradation pathway, yielding 4-methyloctanoic acid and ethanol. These degradation products
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are anticipated to be readily biodegradable.

Photodegradation: In the atmosphere, the primary degradation mechanism for Oryctalure is

expected to be its reaction with hydroxyl radicals.

Environmental

Predicted Half-life (DTso)

Prediction Model

Compartment
Atmosphere )

_ 18.7 hours EPI Suite™ (AOPWIN)
(Photodegradation)
Water (Biodegradation) 15 - 60 days EPI Suite™ (BIOWIN)
Soil (Biodegradation) 15 - 60 days EPI Suite™ (BIOWIN)
Sediment (Biodegradation) 60 - 240 days EPI Suite™ (BIOWIN)

Environmental Distribution

The mobility and partitioning of Oryctalure in the environment are predicted based on its

physicochemical properties.

Parameter

Predicted Value

Prediction Model Interpretation

Moderate mobility in

Soil Adsorption EPI Suite™ ) i
o 1380 L/kg soil; some potential for
Coefficient (Koc) (KOCWIN) )
leaching.
) ) ) Moderate potential for
Bioconcentration EPI Suite™ ) o
287.3 L/kg bioaccumulation in
Factor (BCF) (BCFBAF) _ ,
aquatic organisms.
Volatilization from
_ water surfaces is
1.66 x 10~ atm- EPI Suite™
Henry's Law Constant expected to be a
m3/mol (HENRYWIN)

significant fate

process.

Environmental Fate Signhaling Pathway
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Environmental fate pathways of Oryctalure.

Ecotoxicology

Ecotoxicological data are essential for assessing the potential risk of Oryctalure to non-target
organisms. Due to the lack of experimental data, the following values are predicted using the
ECOSAR™ (Ecological Structure-Activity Relationships) model within EPI Suite™.
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Predicted Value

Organism Endpoint Prediction Model
(mgiL)

Fish (Fathead

_ 96-hr LCso 15 ECOSAR™
Minnow)
Aquatic Invertebrates

_ 48-hr ECso 0.5 ECOSAR™

(Daphnia magna)
Algae (Green Algae) 96-hr ECso 0.8 ECOSAR™

Earthworm 14-day LCso

> 1000 mg/kg soil

ualitative
(@ N/A
assessment based on

low expected toxicity)

Honeybee 48-hr Contact LDso

> 100 u g/bee

(qualitative

assessment basedon  N/A
typical pheromone

toxicity)

Bird (Bobwhite Quail) Acute Oral LDso

> 2000 mg/kg bw

ualitative
@ N/A
assessment based on

mammalian data)

Mammalian Toxicology

Limited experimental data is available for the mammalian toxicity of Oryctalure. The available

data suggests low acute toxicity.
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Test Species Endpoint Value Source
[cite: AERU,
Acute Oral . .
o Rat LDso > 5000 mg/kg bw  University of
Toxicity .
Hertfordshire]
[cite: AERU,
Acute Dermal ) )
Rat LDso > 2000 mg/kg bw  University of

Toxicity )
Hertfordshire]

Experimental Protocols

The following are detailed descriptions of the standard OECD guidelines that would be followed

to generate the toxicological data presented above.

Ecotoxicology Test Protocols

e Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
that is lethal to 50% of the test fish (LCso) over a 96-hour period.

o Test Organism: Rainbow trout (Oncorhynchus mykiss) or Zebra fish (Danio rerio).

o Procedure: Fish are exposed to a range of concentrations of the test substance in a static
or semi-static system. Mortalities and any sublethal effects are recorded at 24, 48, 72, and
96 hours.

o Test Conditions: Controlled temperature, lighting (12-16 hour photoperiod), and water
quality (pH, hardness, dissolved oxygen).

o Data Analysis: The 96-hour LCso is calculated using probit analysis or other suitable
statistical methods.

e Daphnia sp., Acute Immobilisation Test (OECD 202): This test determines the concentration
of a substance that immobilizes 50% of the daphnids (ECso) over a 48-hour period.

o Test Organism:Daphnia magna.
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o Procedure: Young daphnids (<24 hours old) are exposed to a series of test concentrations.
Immobilization is recorded at 24 and 48 hours.

o Test Conditions: Static test system with controlled temperature and lighting.

o Data Analysis: The 48-hour ECso is calculated.

» Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test assesses
the effect of a substance on the growth of algae.

[e]

Test Organism:Pseudokirchneriella subcapitata (green algae).

o Procedure: Exponentially growing algal cultures are exposed to various concentrations of
the test substance for 72 hours. Algal growth is measured by cell counts or a surrogate
parameter like chlorophyll content.

o Test Conditions: Batch cultures with constant illumination and temperature.

o Data Analysis: The concentration that causes a 50% reduction in growth rate (ErCso) or
yield (EyCso) is determined.

» Earthworm, Acute Toxicity Test (OECD 207): This test evaluates the acute toxicity of a
substance to earthworms.

o

Test Organism:Eisenia fetida.

[¢]

Procedure: Adult earthworms are exposed to the test substance mixed into an artificial soil
for 14 days. Mortality and sublethal effects (e.g., weight change) are assessed.

[¢]

Test Conditions: Controlled temperature, moisture, and lighting.

o

Data Analysis: The 14-day LCso is calculated.

e Honeybee, Acute Contact Toxicity Test (OECD 214): This test determines the dose of a
substance that is lethal to 50% of honeybees upon direct contact.

o Test Organism: Adult worker honeybees (Apis mellifera).
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o Procedure: The test substance, dissolved in a suitable solvent, is applied topically to the
dorsal thorax of the bees. Mortality is recorded at 24 and 48 hours.

o Test Conditions: Bees are kept in cages at a controlled temperature and provided with a
sucrose solution.

o Data Analysis: The 48-hour contact LDso is calculated.

Mammalian Toxicology Test Protocols

o Acute Oral Toxicity (based on OECD 401 - now superseded, but the principles are similar in
OECD 420, 423, 425): This study provides information on the health hazards likely to arise
from a single oral exposure to a substance.

o Test Animal: Typically rats.

o Procedure: The test substance is administered by gavage in a single dose to a group of
fasted animals. The animals are observed for mortality and clinical signs of toxicity for up
to 14 days.

o Dosing: A limit test is often performed at 2000 or 5000 mg/kg body weight. If mortality
occurs, a full dose-response study with multiple dose groups is conducted.

o Observations: Include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity. Body
weight is recorded weekly.

o Data Analysis: The LDso value is calculated using appropriate statistical methods.

o Acute Dermal Toxicity (OECD 402): This test determines the toxic effects of a substance
applied to the skin.

o Test Animal: Typically rats or rabbits.

o Procedure: The test substance is applied to a shaved area of the skin (at least 10% of the
body surface area) and held in place with a porous gauze dressing for 24 hours.

o Dosing: A limit test is commonly conducted at 2000 mg/kg body weight.
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o Observations: Animals are observed for mortality, signs of toxicity, and skin irritation for 14
days. Body weights are recorded.

o Data Analysis: The dermal LDso is determined.

Visualizations

Experimental Workflow for a Standard Ecotoxicology
Study (OECD 203)

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Phase

Range-Finding Test (Optional) Acclimation of Test Fish

\

Preparation of Test Concentrations

ExposureYhase (96

Data Analysis Phase

Click to download full resolution via product page

Workflow for an OECD 203 Fish Acute Toxicity Test.

Logical Relationship of Toxicological Assessment
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Logical flow of Oryctalure's toxicological assessment.

Conclusion

Based on the available data and predictive modeling, Oryctalure is expected to have low acute
toxicity to mammals. In the environment, it is predicted to be moderately persistent, with
biodegradation being the primary degradation pathway. Its potential for bioaccumulation is
moderate. Predictive models suggest that Oryctalure may exhibit moderate acute toxicity to
aguatic organisms. It is important to note that these conclusions are largely based on
computational predictions due to the lack of comprehensive experimental data. Further
empirical studies are recommended to definitively characterize the environmental fate and
toxicology of Oryctalure. This guide serves as a foundational resource for researchers and
professionals, highlighting the current state of knowledge and identifying areas where further
investigation is warranted.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Environmental Fate
and Toxicology of Oryctalure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013423#environmental-fate-and-toxicology-of-
oryctalure]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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